BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to N,N-
Dimethylacetamide-d9 (CD3CON(CD3)2)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: N,N-Dimethylacetamide-d9

Cat. No.: B047819

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of N,N-Dimethylacetamide-d9
(DMA-d9), a deuterated solvent essential for high-precision analytical chemistry. This document
details its chemical and physical properties, outlines a standard experimental protocol for its
primary application in Nuclear Magnetic Resonance (NMR) spectroscopy, and illustrates key
structural and procedural information through diagrams.

Core Properties and Specifications

N,N-Dimethylacetamide-d9, the perdeuterated analog of N,N-Dimethylacetamide, is a polar
aprotic solvent widely utilized in research and development.[1] Its key advantage lies in the
substitution of hydrogen atoms with deuterium, which minimizes solvent-derived signals in *H
NMR spectroscopy, thereby enhancing spectral clarity and allowing for the unambiguous
analysis of an analyte's proton signals.[2]

Physical and Chemical Data

The fundamental properties of N,N-Dimethylacetamide-d9 are summarized below. This data
is crucial for its proper handling, storage, and application in experimental settings.
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Property Value References
Chemical Formula CaDsNO [2]
Linear Formula CD3CON(CD3)2

Molecular Weight 96.18 g/mol [3]
CAS Number 16727-10-9 [2]
Physical State Colorless Liquid [2][4]
Isotopic Purity =99 atom % D [2]
Melting Point -20 °C [5]
Boiling Point 164-166 °C

Density 1.033 g/mL at 25 °C

Refractive Index (n20/D) 1.438

Chemical Identifiers

For unambiguous identification and data retrieval, the following chemical identifiers are
provided.

Identifier Type Value References

FXHOOIRPVKKKFG-
InChl Key [2]
GQALSZNTSA-N

O=C(N(C([2H])([2H])

SMILES [2H])C(2HD ([2HD[2H])C([2H])
([2HD[2H]

MDL Number MFCD00066061

PubChem CID 22789542 [4][6]

Primary Applications in Research
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The primary application of DMA-d9 is as a solvent in NMR spectroscopy, where it provides a
clear background for analyzing dissolved analytes.[2] It is also valuable as a deuterated
internal standard in quantitative liquid chromatography-mass spectrometry (LC-MS) assays,
where its chemical similarity to the analyte and different mass-to-charge ratio allow for distinct
detection.[2]

Experimental Protocol: NMR Sample Preparation

The following is a detailed methodology for preparing an analytical sample for NMR
spectroscopy using N,N-Dimethylacetamide-d9. Proper sample preparation is critical to
obtaining high-quality, high-resolution NMR spectra.[7]

Objective: To prepare a homogeneous, particulate-free solution of an analyte in DMA-d9
suitable for NMR analysis.

Materials:

Analyte (solid or liquid)

e N,N-Dimethylacetamide-d9 (=99 atom % D)

e High-quality 5 mm NMR tube and cap

e Volumetric glassware or calibrated micropipette
o Small vial for dissolving

o Pasteur pipette

e Filtration medium (e.g., a small plug of cotton or glass wool)[8]

Vortex mixer (optional)
Procedure:

o Determine Sample Quantity:

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b108396
https://www.benchchem.com/product/b108396
https://www.benchchem.com/product/b047819?utm_src=pdf-body
https://publish.uwo.ca/~chemnmr/usingthefacility/NMR_Sample_Preparation_2.0.pdf
https://www.benchchem.com/product/b047819?utm_src=pdf-body
https://nmr.chem.umn.edu/samprep.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047819?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o For solid samples: Weigh approximately 5-25 mg of the analyte directly into a clean, dry
vial.[8] The exact amount depends on the molecular weight of the compound and the
sensitivity of the NMR spectrometer.

o For liquid samples: Use approximately one drop of the liquid analyte.[9]

e Solvent Addition:

o Add approximately 0.6—0.7 mL of N,N-Dimethylacetamide-d9 to the vial containing the
analyte.[7][10] This volume is optimal for most standard 5 mm NMR tubes, ensuring the
sample fills the detection region of the spectrometer's RF coil.[9]

o Dissolution:

o Gently swirl or vortex the vial to completely dissolve the analyte in the solvent. Ensure no
visible solid particles remain.

o Filtration and Transfer:

o To remove any particulate matter which can degrade spectral resolution, filter the solution
directly into the NMR tube.[8]

o Prepare a filter by tightly packing a small plug of cotton or glass wool into the constriction
of a Pasteur pipette.[8]

o Carefully draw the analyte solution into the pipette and gently transfer the filtered solution
into the NMR tube, avoiding the introduction of air bubbles.

o Final Steps:
o Cap the NMR tube securely to prevent solvent evaporation and contamination.[10]

o Label the NMR tube clearly near the top using a permanent marker. Do not use paper
labels or tape, as they can affect the tube's position in the spectrometer.[10]

o The sample is now ready for insertion into the NMR spectrometer for data acquisition.

Visualizations
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The following diagrams illustrate the molecular structure of N,N-Dimethylacetamide-d9 and
the general workflow for its use in NMR sample preparation.

Molecular structure of N,N-Dimethylacetamide-d9.
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Experimental workflow for NMR sample preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to N,N-Dimethylacetamide-
d9 (CD3CON(CD3)2)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b047819#n-n-dimethylacetamide-d9-structural-
formula-cd3con-cd3-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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